Cas no 113583-80-5 (2-(4-ethylphenyl)-5-phenyl-1,3,4-oxadiazole)
113583-80-5 structure
Product Name:2-(4-ethylphenyl)-5-phenyl-1,3,4-oxadiazole
CAS No:113583-80-5
MF:C16H14N2O
MW:250.295163631439
CID:2611168
PubChem ID:59510302
Update Time:2025-04-21
2-(4-ethylphenyl)-5-phenyl-1,3,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-ethylphenyl)-5-phenyl-1,3,4-oxadiazole
- DTXSID60732214
- DTXCID70682958
- 113583-80-5
- SCHEMBL762899
-
- Inchi: 1S/C16H14N2O/c1-2-12-8-10-14(11-9-12)16-18-17-15(19-16)13-6-4-3-5-7-13/h3-11H,2H2,1H3
- InChI Key: KCYXZONBRGRMPO-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)=NN=C1C1C=CC(=CC=1)CC
Computed Properties
- Exact Mass: 250.110613074Da
- Monoisotopic Mass: 250.110613074Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 38.9Ų
2-(4-ethylphenyl)-5-phenyl-1,3,4-oxadiazole Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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